Cas no 95639-21-7 (4H-1-Benzopyran-4-one,6-ethyl-)

• Product Name: 4H-1-Benzopyran-4-one,6-ethyl-
• CAS No: 95639-21-7
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 799649
• PubChem ID: 53427727
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,6-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,6-ethyl-
• 6-ETHYL-4H-CHROMEN-4-ONE
• 6-ethylchromen-4-one
• AKOS006279479
• SCHEMBL12043924
• DTXSID10699626
• 6-Ethyl-4H-1-benzopyran-4-one
• 95639-21-7
• 6-ethylchromone

• Inchi： 1S/C11H10O2/c1-2-8-3-4-11-9(7-8)10(12)5-6-13-11/h3-7H,2H2,1H3
• InChI Key： BTFKSYQTYZVFFF-UHFFFAOYSA-N
• SMILES： O1C=CC(C2=C1C=CC(=C2)CC)=O

Computed Properties

• Exact Mass: 174.06800
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 30.21000
• LogP: 2.35540